Cas no 849489-65-2 (3-amino-4,5,5-trimethylhexanoic acid)

• Product Name: 3-amino-4,5,5-trimethylhexanoic acid
• CAS No: 849489-65-2
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 4224596
• PubChem ID: 86041159
• Update Time: 2025-04-24

3-amino-4,5,5-trimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-amino-4,5,5-trimethyl-
• 3-amino-4,5,5-trimethylhexanoic acid
• SCHEMBL4994668
• EN300-1287976
• 849489-65-2

• Inchi： 1S/C9H19NO2/c1-6(9(2,3)4)7(10)5-8(11)12/h6-7H,5,10H2,1-4H3,(H,11,12)
• InChI Key： KFXSVCSDFYHEMH-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(N)C(C)C(C)(C)C

Computed Properties

• Exact Mass: 173.141578849Da
• Monoisotopic Mass: 173.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives